amino}acetic acid CAS No. 172834-25-2](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}acetic acid
Overview
Description
“2-{(tert-butoxy)carbonylamino}acetic acid” is a chemical compound with the CAS Number: 172834-25-2 . It has a molecular weight of 279.34 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H21NO4/c1-15(2,3)20-14(19)16(11-13(17)18)10-9-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,17,18) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 279.34 . It’s a powder that’s stored at room temperature .Scientific Research Applications
- Application : Boc-protected amino acids, including this compound, serve as building blocks for peptide assembly. Researchers use them to create custom peptides with specific sequences for drug development, biological studies, and diagnostics .
- Application : Medicinal chemists utilize it to modify existing drug scaffolds or design new molecules. Its Boc-protected form allows controlled functionalization and subsequent deprotection to access diverse chemical space .
- Application : Researchers employ this compound as a precursor for various organic transformations, such as amidation, esterification, and cyclization. It contributes to the synthesis of bioactive compounds and natural products .
- Application : Incorporating this compound into polymer chains can enhance properties like solubility, biocompatibility, and controlled release. It finds use in drug delivery systems and biomaterials .
- Application : By designing Boc-protected peptide substrates containing this amino acid, scientists study enzyme kinetics, screen inhibitors, and explore drug targets .
- Application : The Boc-protected form of this compound serves as a chiral auxiliary or ligand in catalytic reactions. It enables the creation of enantiomerically pure molecules .
Peptide Synthesis and Solid-Phase Peptide Chemistry
Drug Design and Medicinal Chemistry
Organic Synthesis and Chemical Biology
Materials Science and Polymer Chemistry
Enzyme Inhibition Studies
Chiral Synthesis and Asymmetric Catalysis
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with this compound include H315, H319, and H335 . These codes indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) .
Mechanism of Action
Target of Action
The compound contains a tert-butoxycarbonyl (boc) group, which is commonly used in organic synthesis as a protecting group for amines . This suggests that the compound may interact with biological targets that have amine groups.
Mode of Action
The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The BOC group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . This indicates that the compound may interact with its targets by donating or accepting the BOC group.
Biochemical Pathways
The addition and removal of the boc group can influence the reactivity of amines, potentially affecting various biochemical pathways involving amine-containing molecules .
Pharmacokinetics
The compound’s solubility in water or 1% acetic acid, as well as in ethyl acetate and methanol , suggests that it may have good bioavailability
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-{(tert-butoxy)carbonylamino}acetic acid. For instance, the addition and removal of the BOC group are pH-dependent processes , suggesting that changes in pH could affect the compound’s action. Additionally, the compound’s solubility in various solvents indicates that its action could be influenced by the solvent environment
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}acetic acid involves the protection of the amine group, followed by the alkylation of the carboxylic acid with the protected amine, and finally deprotection of the amine group to yield the target compound.", "Starting Materials": [ "2-phenylethylamine", "tert-butyl chloroformate", "sodium hydroxide", "acetic acid", "diethyl ether", "hydrochloric acid", "sodium bicarbonate" ], "Reaction": [ { "Step 1": "Protection of the amine group with tert-butyl chloroformate", "Reactants": "2-phenylethylamine, tert-butyl chloroformate, sodium hydroxide", "Conditions": "room temperature, diethyl ether solvent", "Products": "2-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}acetic acid" }, { "Step 2": "Alkylation of the carboxylic acid with the protected amine", "Reactants": "2-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}acetic acid, sodium hydroxide", "Conditions": "reflux, acetic acid solvent", "Products": "2-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}acetic acid" }, { "Step 3": "Deprotection of the amine group with hydrochloric acid", "Reactants": "2-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}acetic acid, hydrochloric acid, sodium bicarbonate", "Conditions": "room temperature, water solvent", "Products": "2-{[(2-phenylethyl)amino]acetic acid}" } ] } | |
CAS RN |
172834-25-2 |
Product Name |
2-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}acetic acid |
Molecular Formula |
C15H21NO4 |
Molecular Weight |
279.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
